Cas no 654064-13-8 (Acetamide,N-[4-[[2-(2-benzothiazolyl)-2-cyano-1-(methylthio)ethenyl]amino]phenyl]-)

• Product Name: Acetamide,N-[4-[[2-(2-benzothiazolyl)-2-cyano-1-(methylthio)ethenyl]amino]phenyl]-
• CAS No: 654064-13-8
• MF: C₁₉H₁₆N₄OS₂
• MW: 380.486540794373
• CID: 1686691
• Update Time: 2024-09-03

Acetamide,N-[4-[[2-(2-benzothiazolyl)-2-cyano-1-(methylthio)ethenyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[2-(2-benzothiazolyl)-2-cyano-1-(methylthio)ethenyl]amino]phenyl]-
• Acetamide, N-[4-[[2-(2-benzothiazolyl)-2-cyano-1-(methylthio)ethenyl]amino]phenyl]-

• Inchi： 1S/C19H16N4OS2/c1-12(24)21-13-7-9-14(10-8-13)22-18(25-2)15(11-20)19-23-16-5-3-4-6-17(16)26-19/h3-10,22H,1-2H3,(H,21,24)
• InChI Key： WFUICSIFAKTPOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(SC)=C(C2=NC3=CC=CC=C3S2)C#N)C=C1)(=O)C

Computed Properties

• Exact Mass: 380.07678

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• PSA: 77.81
• pka: 14.47±0.70(Predicted)